Cas no 1807215-43-5 (Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate)

• Product Name: Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate
• CAS No: 1807215-43-5
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 4945692
• Update Time: 2025-06-13

Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate

• Inchi： 1S/C12H11BrClNO2/c1-2-17-12(16)5-9-10(6-13)8(7-15)3-4-11(9)14/h3-4H,2,5-6H2,1H3
• InChI Key： FMIRFEGOROBQDY-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate

Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate (CAS No. 1807215-43-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate (CAS No. 1807215-43-5) is a highly reactive and multifunctional compound that has garnered significant attention in the field of pharmaceutical synthesis. Its unique structural features, comprising a bromomethyl group, a chloro substituent, and a cyano group on a phenyl ring, coupled with an acetoate ester moiety, make it an invaluable intermediate for the development of various bioactive molecules.

The compound's molecular structure allows for diverse chemical transformations, making it a cornerstone in the synthesis of pharmaceuticals targeting a wide range of therapeutic areas. The presence of the 2-bromomethyl group facilitates nucleophilic substitution reactions, while the 6-chloro and 3-cyanophenyl moieties provide additional sites for functionalization. These attributes enable chemists to construct complex molecular architectures with precision and efficiency.

In recent years, Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate has been extensively utilized in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, researchers have leveraged this intermediate to develop novel inhibitors of enzymes involved in inflammatory pathways. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has further expanded its utility in constructing biaryl structures, which are prevalent in many pharmacologically active agents.

The pharmaceutical industry has also explored the use of Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate in the development of antiviral and anticancer agents. Its structural motifs have been incorporated into molecules designed to interact with specific targets on viral or cancerous cells. For example, derivatives of this compound have shown promise in inhibiting kinases that play crucial roles in tumor growth and progression. The< strong>cyano group, in particular, has been found to enhance binding affinity and metabolic stability in certain drug candidates.

Moreover, Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate has found applications in the synthesis of agrochemicals and specialty chemicals. Its reactivity allows for the facile introduction of various functional groups, making it a valuable building block for creating novel pesticides and herbicides. These compounds often require complex structural scaffolds to achieve high efficacy against pests while maintaining environmental safety.

The compound's versatility is further underscored by its role in material science research. Researchers have utilized Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate to develop advanced polymers and coatings with enhanced thermal and chemical resistance properties. The ability to incorporate this intermediate into polymer backbones has led to materials with improved performance characteristics suitable for high-tech applications.

In conclusion, Ethyl 2-bromomethyl-6-chloro-3-cyanophenylacetate (CAS No. 1807215-43-5) is a cornerstone compound in modern pharmaceutical synthesis due to its unique structural features and broad range of reactivity. Its applications span across various therapeutic areas, including inflammation, antiviral, and anticancer drug development. Additionally, its utility in agrochemicals and material science highlights its importance beyond the pharmaceutical sector. As research continues to uncover new synthetic pathways and applications, this compound is poised to remain a key intermediate in the discovery and development of innovative bioactive molecules.